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Compound of Interest

Compound Name: Z-Glu(OtBu)-OH

Cat. No.: B1578904

Get Quote

N-α-Carbobenzyloxy-L-glutamic acid γ-tert-butyl ester, commonly abbreviated as Z-Glu(OtBu)-
OH, is a pivotal building block in modern peptide synthesis and complex organic chemistry. Its

bifunctional nature, featuring a Z-protected amine and a side-chain carboxylic acid masked as

a tert-butyl ester, allows for selective deprotection and coupling strategies. The success,

reproducibility, and ultimate purity of a multi-step synthesis are fundamentally dependent on the

quality of the starting materials. Therefore, a comprehensive understanding of the physical

appearance and purity specifications of Z-Glu(OtBu)-OH is not merely a matter of quality

control but a prerequisite for robust and reliable drug development and research.

This guide provides an in-depth examination of the key quality attributes of Z-Glu(OtBu)-OH,

the analytical methodologies used to verify them, and the scientific rationale behind these

experimental choices.

Part 1: Physical Appearance and Characteristics
The initial assessment of any chemical reagent begins with a visual inspection. While

seemingly basic, this step can be a rapid and effective first screen for potential quality issues

such as contamination or degradation.

1.1 Physical State and Color
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Z-Glu(OtBu)-OH is consistently described as a solid at room temperature.[1] Its appearance

can range from a white to off-white crystalline powder or solid.[1][2] Any significant deviation

from this expected appearance, such as discoloration (e.g., yellowing or browning), the

presence of visible particulates, or an unexpected texture (e.g., clumpy or oily), should be

considered a red flag warranting further analytical investigation before use.

1.2 Key Physicochemical Properties

A summary of the fundamental physicochemical properties of Z-Glu(OtBu)-OH is presented

below. The melting point is a particularly crucial indicator of purity; a broad melting range or a

depression from the expected value often suggests the presence of impurities.

Property Value Source(s)

CAS Number 3886-08-6 [1][3][4]

Molecular Formula C17H23NO6 [1][5][6]

Molecular Weight ~337.37 g/mol [1][2][7]

Physical Form Solid / Powder [1][2][4]

Color White to off-white [1][2]

Melting Point 83-87 °C [3][4]

Part 2: Purity Specifications and Analytical
Verification
Ensuring the chemical and stereochemical purity of Z-Glu(OtBu)-OH is paramount.

Commercially available batches typically offer purities ranging from ≥95% to as high as

99.94%.[1][3][4][6] The verification of this purity is achieved through a combination of

chromatographic and spectroscopic techniques, each providing orthogonal and complementary

information.

Workflow for Quality Assessment of Z-Glu(OtBu)-OH
The following diagram illustrates a typical workflow for the comprehensive quality assessment

of an incoming batch of Z-Glu(OtBu)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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